Cas no 1234902-83-0 (N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide)

• Product name: N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide
• CAS No: 1234902-83-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 6195422
• PubChem ID: 49717976

N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide
• AKOS013515582
• N-((1-hydroxycyclopentyl)methyl)-2-(o-tolyloxy)acetamide
• N-[(1-hydroxycyclopentyl)methyl]-2-(2-methylphenoxy)acetamide
• F5857-6117
• 1234902-83-0

• Inchi： 1S/C15H21NO3/c1-12-6-2-3-7-13(12)19-10-14(17)16-11-15(18)8-4-5-9-15/h2-3,6-7,18H,4-5,8-11H2,1H3,(H,16,17)
• InChI Key： XWZZOYDRZJESGS-UHFFFAOYSA-N
• SMILES： OC1(CNC(COC2C=CC=CC=2C)=O)CCCC1

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide

Comprehensive Guide to N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide (CAS No. 1234902-83-0)

N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide (CAS No. 1234902-83-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. With its unique structural properties, this compound is widely studied for its potential applications in drug development and organic synthesis. Researchers are particularly interested in its hydroxycyclopentyl and methylphenoxy functional groups, which contribute to its reactivity and potential biological activity.

The chemical structure of N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide features a cyclopentyl ring substituted with a hydroxyl group, linked to an acetamide moiety via a methylene bridge. The 2-methylphenoxy group attached to the acetamide further enhances its versatility in synthetic applications. This combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where such scaffolds are often sought after.

In recent years, the demand for N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide has increased due to its potential role in developing novel therapeutic agents. Scientists are exploring its use in creating compounds with anti-inflammatory, analgesic, or neuroprotective properties. The hydroxycyclopentyl moiety, in particular, is of interest as it may improve the pharmacokinetic properties of drug candidates, such as solubility and metabolic stability.

The synthesis of N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the hydroxycyclopentyl group, followed by coupling with the methylphenoxy acetamide derivative. Researchers are continuously optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing trend of green chemistry in pharmaceutical manufacturing.

From a commercial perspective, N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide is primarily supplied by specialized chemical manufacturers catering to the research and development sector. Its market value is influenced by factors such as purity grade, batch size, and application-specific modifications. As the pharmaceutical industry continues to explore new chemical entities, compounds like N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide are expected to maintain steady demand in the coming years.

Quality control for N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide involves rigorous analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications. Stability studies are also crucial, as the hydroxycyclopentyl group may influence the compound's shelf life under various storage conditions.

Recent scientific literature highlights several innovative applications of N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide derivatives. Some studies focus on modifying the methylphenoxy moiety to enhance biological activity, while others investigate the compound's potential as a building block for molecular probes. These developments reflect the compound's versatility and the pharmaceutical industry's ongoing search for novel chemical scaffolds.

For researchers working with N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide, proper handling procedures are essential despite its non-hazardous classification. Standard laboratory safety protocols should be followed, including the use of personal protective equipment and proper ventilation. The compound's material safety data sheet (MSDS) provides detailed information about its physical and chemical properties, as well as recommended handling practices.

The future outlook for N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide appears promising, with potential expansions into new research areas. As computational chemistry and AI-assisted drug discovery advance, compounds with unique structural features like this may see increased utilization in virtual screening and molecular design projects. The hydroxycyclopentyl and methylphenoxy groups offer multiple points for structural modification, making it a valuable template for medicinal chemistry programs.

In conclusion, N-(1-hydroxycyclopentyl)methyl-2-(2-methylphenoxy)acetamide (CAS No. 1234902-83-0) represents an important chemical entity in modern research. Its distinctive molecular architecture and potential applications in drug discovery make it a compound of continuing interest to both academic and industrial researchers. As synthetic methodologies evolve and biological screening technologies advance, this compound and its derivatives will likely contribute to future developments in pharmaceutical science and related fields.